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Compound of Interest

Compound Name: Rivastigmine metabolite-d6

Cat. No.: B15560019

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Rivastigmine is a reversible cholinesterase inhibitor used for the treatment of mild to moderate

dementia associated with Alzheimer's and Parkinson's diseases. The quantitative analysis of

rivastigmine in urine is crucial for pharmacokinetic and metabolic studies. This document

provides detailed application notes and protocols for the sample preparation of urine for the

analysis of rivastigmine, focusing on two primary extraction techniques: Liquid-Liquid Extraction

(LLE) and Solid-Phase Extraction (SPE). These methods are followed by chromatographic

analysis, typically High-Performance Liquid Chromatography (HPLC) or Liquid

Chromatography-Mass Spectrometry (LC-MS).

Data Presentation
The following tables summarize the quantitative data for the sample preparation and analysis

of rivastigmine.

Table 1: Quantitative Parameters for Liquid-Liquid Extraction (LLE) of Rivastigmine from Urine
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Parameter Value Reference

Extraction Solvent
Tertiary Methyl Butyl Ether

(TBME)
[1][2]

Linearity Range 50 - 5000 ng/mL [2]

Recovery (in plasma) > 90% [3]

Internal Standard (IS) Pyridostigmine [2]

Table 2: General Protocol Parameters for Solid-Phase Extraction (SPE) of Basic Drugs from

Urine (Adaptable for Rivastigmine)

Parameter Description Reference

SPE Cartridge Type
Mixed-mode (e.g., C8 or C18

with cation exchange)
[1][4]

Conditioning

Methanol followed by an

aqueous buffer (e.g.,

phosphate buffer pH 6.0)

[5]

Sample Pre-treatment Dilution with buffer [6]

Wash Solvent 1 0.1 M HCl [5]

Wash Solvent 2 Methanol [5]

Elution Solvent

Ethyl

acetate/Isopropanol/Ammoniu

m hydroxide (e.g., 78:20:2

v/v/v)

[5]

Recovery (general for basic

drugs)
75 - 100% [6]

Table 3: Chromatographic Conditions for Rivastigmine Analysis
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Parameter HPLC-UV Method LC-MS/MS Method

Column
Kromasil KR-100 C18 (or

similar)

C18 column (e.g., 2.1 x 50

mm, 1.8 µm)

Mobile Phase

20 mM Ammonium Acetate (pH

6.5) and Acetonitrile (65:35,

v/v)

Gradient of 0.1% Formic Acid

in Water and 0.1% Formic Acid

in Acetonitrile

Flow Rate 1.0 mL/min 0.2 - 0.5 mL/min

Detection UV at 217 nm
Mass Spectrometry (Positive

ESI mode)

Internal Standard Pyridostigmine

Isotopically labeled

Rivastigmine or a structurally

similar compound

Experimental Protocols
Protocol 1: Liquid-Liquid Extraction (LLE)
This protocol is based on a validated method for the analysis of rivastigmine in rat urine.[1][2]

Materials:

Urine sample

Tertiary Methyl Butyl Ether (TBME)

Internal Standard (IS) solution (e.g., Pyridostigmine in methanol)

1 M Sodium Hydroxide (NaOH)

Vortex mixer

Centrifuge

Evaporation system (e.g., nitrogen evaporator)
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HPLC or LC-MS system

Procedure:

Pipette 1.0 mL of the urine sample into a clean centrifuge tube.

Add a known amount of the internal standard solution.

Add 100 µL of 1 M NaOH to alkalinize the sample (to approximately pH 9-10).

Add 5.0 mL of TBME to the tube.

Vortex the tube for 5-10 minutes to ensure thorough mixing.

Centrifuge the sample at 4000 rpm for 10 minutes to separate the aqueous and organic

layers.

Carefully transfer the upper organic layer to a new clean tube.

Evaporate the organic solvent to dryness under a gentle stream of nitrogen at approximately

40°C.

Reconstitute the dried residue in 100-200 µL of the mobile phase.

Vortex briefly and transfer the solution to an autosampler vial for analysis by HPLC or LC-

MS.

Protocol 2: Solid-Phase Extraction (SPE)
This protocol is a general method for the extraction of basic drugs from urine and can be

optimized for rivastigmine. A mixed-mode cation exchange SPE cartridge is recommended.

Materials:

Urine sample

Mixed-mode cation exchange SPE cartridges (e.g., C8/SCX)

Internal Standard (IS) solution
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Methanol

100 mM Phosphate buffer (pH 6.0)

0.1 M Hydrochloric Acid (HCl)

Elution solvent: Ethyl acetate/Isopropanol/Ammonium hydroxide (78:20:2 v/v/v)

SPE manifold

Vortex mixer

Centrifuge

Evaporation system

HPLC or LC-MS system

Procedure:

Sample Pre-treatment: To 1.0 mL of urine, add a known amount of the internal standard and

1.0 mL of 100 mM phosphate buffer (pH 6.0). Vortex to mix.

Cartridge Conditioning:

Pass 3 mL of methanol through the SPE cartridge.

Pass 3 mL of 100 mM phosphate buffer (pH 6.0) through the cartridge. Do not allow the

cartridge to go dry.

Sample Loading: Load the pre-treated urine sample onto the conditioned SPE cartridge at a

slow, steady flow rate (e.g., 1-2 mL/min).

Washing:

Wash the cartridge with 3 mL of 0.1 M HCl.

Wash the cartridge with 3 mL of methanol.
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Dry the cartridge under vacuum for 5-10 minutes.

Elution:

Elute the analyte with 3 mL of the elution solvent (Ethyl acetate/Isopropanol/Ammonium

hydroxide).

Collect the eluate in a clean collection tube.

Evaporation and Reconstitution:

Evaporate the eluate to dryness under a gentle stream of nitrogen at approximately 40°C.

Reconstitute the residue in 100-200 µL of the mobile phase.

Analysis: Vortex briefly and transfer the solution to an autosampler vial for analysis by HPLC

or LC-MS.

Visualizations
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Liquid-Liquid Extraction Workflow

1. Urine Sample (1 mL)

2. Add Internal Standard

3. Alkalinize with NaOH

4. Add TBME (5 mL)

5. Vortex (5-10 min)

6. Centrifuge (4000 rpm, 10 min)

7. Transfer Organic Layer

8. Evaporate to Dryness

9. Reconstitute in Mobile Phase

10. Analyze by HPLC/LC-MS

Click to download full resolution via product page

Caption: Liquid-Liquid Extraction (LLE) workflow for rivastigmine in urine.
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Solid-Phase Extraction Workflow

1. Sample Pre-treatment (Urine + Buffer + IS)

2. Cartridge Conditioning (Methanol -> Buffer)

3. Sample Loading

4. Washing (HCl -> Methanol)

5. Dry Cartridge

6. Elution

7. Evaporation

8. Reconstitution

9. Analysis by HPLC/LC-MS

Click to download full resolution via product page

Caption: Solid-Phase Extraction (SPE) workflow for rivastigmine in urine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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